![molecular formula C24H23NO3S B2772979 2,5-dimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide CAS No. 518320-81-5](/img/structure/B2772979.png)
2,5-dimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
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Description
2,5-dimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C24H23NO3S and its molecular weight is 405.51. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
Research has shown that zinc phthalocyanines substituted with benzenesulfonamide derivatives, similar to the compound , demonstrate promising properties for use in photodynamic therapy, particularly for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers. Such features are vital for the effectiveness of photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Potential in Photocatalytic Applications
Another study highlights the utility of zinc(II) phthalocyanine compounds with new benzenesulfonamide derivative substituents in photocatalytic applications. Their spectroscopic, photophysical, and photochemical properties, especially their photosensitizing abilities, suggest they could be effectively used in photocatalytic applications (Öncül, Öztürk, & Pişkin, 2021).
Enzyme Inhibition and Molecular Docking Studies
Schiff bases derived from similar benzenesulfonamide compounds have been investigated for their inhibitory effects on various enzymes. Molecular docking studies have been carried out to understand the interaction of these compounds within the active sites of enzymes, indicating potential uses in biochemical and pharmaceutical applications (Alyar et al., 2019).
Antibacterial and Antifungal Activities
Several benzenesulfonamide derivatives have been shown to possess significant antibacterial and antifungal activities. This suggests the potential of such compounds in developing new antimicrobial agents (Abbasi et al., 2016).
Antiviral Potency
Compounds similar to 2,5-dimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide have been synthesized and tested for their in vitro anti-HIV potency. This indicates potential applications in the development of new antiviral drugs (Pomarnacka, 2007).
Properties
IUPAC Name |
2,5-dimethyl-N-(7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23NO3S/c1-15-11-12-16(2)23(13-15)29(26,27)25-21-14-20-18-8-5-6-10-22(18)28-24(20)19-9-4-3-7-17(19)21/h3-4,7,9,11-14,25H,5-6,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRNRAFJIXHPXQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC5=C3CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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